[4-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]morpholin-2-yl]-thiomorpholin-4-ylmethanone

• IUPAC Name: [4-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]morpholin-2-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C18H27N3O2S2/c22-18(21-6-9-24-10-7-21)16-12-20(5-8-23-16)11-15-13-25-17(19-15)14-3-1-2-4-14/h13-14,16H,1-12H2
• InChI Key: MRSIFZCAQWVCAM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=NC(=CS2)CN3CCOC(C3)C(=O)N4CCSCC4
• Molecular Formula: C18H27N3O2S2
• Molecular Weight: 381.6 g/mol

Description

The compound “[4-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]morpholin-2-yl]-thiomorpholin-4-ylmethanone” is a thiazole derivative. Thiazoles are important heterocyclics exhibiting diverse biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. They are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom.

Synthesis Analysis

The synthesis of thiazole derivatives involves various chemical reactions. For instance, the 1H-NMR and 13C-NMR data provide information about the hydrogen and carbon atoms in the compound. The IR data give insights into the types of bonds present in the compound.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Chemical Reactions Analysis

Thiazole derivatives undergo various chemical reactions. The chemical shift of the ring proton and the calculated π-electron density show that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazole derivatives is complex and depends on their chemical structure. They have been found to exhibit various biological activities such as antihypertensive activity, anti-inflammatory activity, antibacterial activity, anti-HIV activity, and antitumor and cytotoxic activity.

Future Directions

Thiazoles have been the focus of many research studies due to their wide range of applications in the field of drug design and discovery. Future research will likely continue to explore the synthesis of new thiazole derivatives and their potential applications in medicine and other fields.